Cas no 2470278-98-7 ((1R)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride)
(1R)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-26960421
- (1R)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine hydrochloride
- 2470278-98-7
- (1R)-2,2,2-Trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethanamine;hydrochloride
- (1R)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride
-
- MDL: MFCD32710717
- Inchi: 1S/C10H10F5NO.ClH/c11-3-4-17-6-1-2-7(8(12)5-6)9(16)10(13,14)15;/h1-2,5,9H,3-4,16H2;1H/t9-;/m1./s1
- InChI Key: RTXMTWLSRZEJQH-SBSPUUFOSA-N
- SMILES: Cl.FC([C@@H](C1C=CC(=CC=1F)OCCF)N)(F)F
Computed Properties
- Exact Mass: 291.0449325g/mol
- Monoisotopic Mass: 291.0449325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2Ų
(1R)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26960421-0.05g |
(1R)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2470278-98-7 | 95% | 0.05g |
$553.0 | 2023-09-11 | |
| Enamine | EN300-26960421-0.1g |
(1R)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2470278-98-7 | 95% | 0.1g |
$723.0 | 2023-09-11 | |
| Enamine | EN300-26960421-0.25g |
(1R)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2470278-98-7 | 95% | 0.25g |
$1032.0 | 2023-09-11 | |
| Enamine | EN300-26960421-0.5g |
(1R)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2470278-98-7 | 95% | 0.5g |
$1626.0 | 2023-09-11 | |
| Enamine | EN300-26960421-1.0g |
(1R)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2470278-98-7 | 95% | 1g |
$2083.0 | 2023-06-02 | |
| Enamine | EN300-26960421-2.5g |
(1R)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2470278-98-7 | 95% | 2.5g |
$4084.0 | 2023-09-11 | |
| Enamine | EN300-26960421-5.0g |
(1R)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2470278-98-7 | 95% | 5g |
$6043.0 | 2023-06-02 | |
| Enamine | EN300-26960421-10.0g |
(1R)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2470278-98-7 | 95% | 10g |
$8961.0 | 2023-06-02 | |
| Enamine | EN300-26960421-1g |
(1R)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2470278-98-7 | 95% | 1g |
$2083.0 | 2023-09-11 | |
| Enamine | EN300-26960421-5g |
(1R)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine hydrochloride |
2470278-98-7 | 95% | 5g |
$6043.0 | 2023-09-11 |
(1R)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on (1R)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride
Introduction to (1R)-2,2,2-Trifluoro-1-(2-Fluoro-4-(2-Fluoroethoxy)Phenyl)Ethan-1-Amine Hydrochloride (CAS No. 2470278-98-7)
The compound (1R)-2,2,2-trifluoro-1-(2-fluoro-4-(2-fluoroethoxy)phenyl)ethan-1-amine hydrochloride (CAS No. 2470278-98-7) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule incorporates multiple fluorine atoms, which are strategically positioned to enhance its stability, bioavailability, and selectivity in biological systems.
Recent studies have highlighted the importance of fluorinated compounds in drug design, particularly in the development of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) agents. The presence of fluorine atoms in this compound not only contributes to its lipophilicity but also enhances its ability to cross the blood-brain barrier (BBB), making it a promising candidate for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.
The synthesis of (1R)-trifluoroethylamine derivative involves a multi-step process that includes nucleophilic substitution, Friedel-Crafts alkylation, and stereoselective amine formation. Researchers have optimized these steps to achieve high yields and excellent stereochemical control, ensuring the production of a pure enantiomer with consistent quality. The use of chiral resolution techniques has been pivotal in isolating the (1R) enantiomer, which exhibits superior pharmacokinetic profiles compared to its (1S) counterpart.
Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in neurotransmitter metabolism. For instance, it has shown remarkable efficacy in inhibiting monoamine oxidase (MAO) activity, which is critical for regulating serotonin levels in the brain. Additionally, the compound has been found to possess antidepressant-like effects in animal models of depression, further underscoring its therapeutic potential.
One of the most notable advancements in the study of this compound is its ability to modulate neurotrophic factor signaling pathways, which play a crucial role in neuronal survival and plasticity. Recent findings suggest that it may enhance the expression of brain-derived neurotrophic factor (BDNF), a protein that is implicated in mood regulation and cognitive function. This dual mechanism of action—combining neurotransmitter modulation with neurotrophic support—positions this compound as a potential breakthrough in treating complex neuropsychiatric conditions.
The development of fluorinated phenethylamines like this compound has also opened new avenues for exploring novel drug delivery systems. Researchers are investigating the use of lipid nanoparticles and polymeric micelles to improve the solubility and targeted delivery of this compound, thereby enhancing its therapeutic index and reducing potential side effects.
In terms of safety and toxicity profiles, preliminary data indicate that this compound exhibits a favorable safety margin with minimal adverse effects at therapeutic doses. However, further long-term studies are required to fully characterize its safety profile and assess its suitability for chronic administration.
The discovery and characterization of (1R)-trifluoroethylamine derivative represent a significant milestone in medicinal chemistry. Its unique combination of structural features, pharmacological properties, and therapeutic potential makes it a compelling candidate for advancing into clinical trials. As research continues to unfold, this compound holds great promise for revolutionizing the treatment of CNS disorders and improving patient outcomes worldwide.
2470278-98-7 ((1R)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)